Cas no 1261577-98-3 (6-Fluoro-5-(3-(trifluoromethyl)phenyl)nicotinic acid)

• Product Name: 6-Fluoro-5-(3-(trifluoromethyl)phenyl)nicotinic acid
• CAS No: 1261577-98-3
• MF: C₁₃H₇F₄NO₂
• MW: 285.19379734993
• CID: 4799596
• Update Time: 2025-06-25

6-Fluoro-5-(3-(trifluoromethyl)phenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-5-(3-(trifluoromethyl)phenyl)nicotinic acid

• Inchi： 1S/C13H7F4NO2/c14-11-10(5-8(6-18-11)12(19)20)7-2-1-3-9(4-7)13(15,16)17/h1-6H,(H,19,20)
• InChI Key： SXDBWWKTXOVGBK-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C(=O)O)=CN=1)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 361
• XLogP3: 3.3
• Topological Polar Surface Area: 50.2

Additional information on 6-Fluoro-5-(3-(trifluoromethyl)phenyl)nicotinic acid

Professional Introduction to Compound with CAS No 1261577-98-3 and Product Name: 6-Fluoro-5-(3-(trifluoromethyl)phenyl)nicotinic acid

The compound with the CAS number 1261577-98-3 and the product name 6-Fluoro-5-(3-(trifluoromethyl)phenyl)nicotinic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural features of this compound, particularly the presence of a fluoro group and a trifluoromethyl substituent on the phenyl ring, contribute to its unique chemical properties and biological activities.

Recent research has highlighted the importance of fluorinated aromatic compounds in the development of novel therapeutic agents. The introduction of fluorine atoms into organic molecules can significantly alter their pharmacokinetic and pharmacodynamic properties, often leading to enhanced bioavailability, improved metabolic stability, and increased binding affinity to biological targets. In the case of 6-Fluoro-5-(3-(trifluoromethyl)phenyl)nicotinic acid, the combination of these fluorinated groups with a nicotinic acid backbone suggests potential applications in areas such as anti-inflammatory, antiviral, and anticancer therapies.

The fluoro group at the 6-position of the nicotinic acid ring is known to enhance the lipophilicity of the molecule, which can improve its ability to cross cell membranes. This property is particularly valuable in drug design, as it can lead to more effective delivery of the active compound to its target site. Additionally, the trifluoromethyl group at the 3-position of the phenyl ring contributes to the molecule's stability by resisting metabolic degradation. These structural features make 6-Fluoro-5-(3-(trifluoromethyl)phenyl)nicotinic acid a promising candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Nicotinic acid derivatives have been extensively studied for their biological activities, including their role in modulating enzyme activity and receptor binding. The presence of fluorine and trifluoromethyl groups in this compound may enhance its interactions with biological targets, leading to more potent and selective therapeutic effects. For instance, studies have shown that fluorinated nicotinic acid derivatives can exhibit significant anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways.

Moreover, recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive experimental trials. These computational methods have been particularly useful in optimizing the structure of 6-Fluoro-5-(3-(trifluoromethyl)phenyl)nicotinic acid for better pharmacological properties. By leveraging these tools, scientists can identify optimal modifications to enhance its binding affinity, solubility, and other critical parameters that are essential for successful drug development.

In addition to its potential therapeutic applications, this compound also represents an important milestone in synthetic chemistry. The synthesis of complex fluorinated aromatic compounds like 6-Fluoro-5-(3-(trifluoromethyl)phenyl)nicotinic acid requires sophisticated methodologies that often involve multi-step reactions and precise control over reaction conditions. The development of efficient synthetic routes for such compounds not only advances our ability to produce them on a larger scale but also contributes to the broader field of organic synthesis by providing new tools and techniques for constructing complex molecules.

The interest in fluorinated compounds has been further fueled by their role in developing next-generation therapeutics. For example, fluorinated drugs have shown promise in overcoming drug resistance mechanisms by altering their chemical properties in ways that make them less susceptible to metabolic degradation. This is particularly relevant in treating chronic diseases where long-term treatment regimens are necessary. The unique properties of 6-Fluoro-5-(3-(trifluoromethyl)phenyl)nicotinic acid make it a valuable asset in this ongoing effort to develop more effective and durable treatments.

As research continues to uncover new applications for fluorinated compounds, it is likely that 6-Fluoro-5-(3-(trifluoromethyl)phenyl)nicotinic acid will play an increasingly important role in pharmaceutical development. Its structural features offer a rich foundation for further exploration, allowing researchers to design derivatives with enhanced biological activities and improved pharmacokinetic profiles. By combining experimental approaches with cutting-edge computational methods, scientists are well-positioned to harness the full potential of this compound and related molecules.

In conclusion, 6-Fluoro-5-(3-(trifluoromethyl)phenyl)nicotinic acid, with its CAS number 1261577-98-3, represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the presence of fluoro and trifluoromethyl groups, make it a promising candidate for further investigation in drug discovery. As research progresses, this compound is expected to contribute significantly to the development of novel therapeutic agents that address unmet medical needs.